Cas no 1135226-99-1 (Prostaglandin F2α serinol amide)

• Product Name: Prostaglandin F2α serinol amide
• CAS No: 1135226-99-1
• MF: C₂₃H₄₁NO₆
• MW: 427.574747800827
• CID: 1201478
• Update Time: 2025-05-20

Prostaglandin F2α serinol amide Chemical and Physical Properties

Names and Identifiers

• (5Z,9α,11α,13E,15S)-N-(1,3-Dihydroxy-2-propanyl)-9,11,15-trihydro xyprosta-5,13-dien-1-amide
• Prostaglandin F2α serinol amide
• (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]-N-(1,3-dihydroxypropan-2-yl)hept-5-enamide
• Prosta-5,13-dien-1-amide, 9,11,15-trihydroxy-N-[2-hydroxy-1-(hydroxymethyl)ethyl]-, (5Z,9α,11α,13E,15S)-

• Inchi： 1S/C23H41NO6/c1-2-3-6-9-18(27)12-13-20-19(21(28)14-22(20)29)10-7-4-5-8-11-23(30)24-17(15-25)16-26/h4,7,12-13,17-22,25-29H,2-3,5-6,8-11,14-16H2,1H3,(H,24,30)/b7-4-,13-12+/t18-,19+,20+,21-,22+/m0/s1
• InChI Key： IRAOUIWKWHBHDC-GKUWGJHRSA-N
• SMILES： [C@@H]1(O)C[C@H](O)[C@H](C/C=C\CCCC(=O)N([H])C(CO)CO)[C@H]1/C=C/[C@@H](O)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 16

Additional information on Prostaglandin F2α serinol amide

Prostaglandin F2α serinol amide (CAS No. 1135226-99-1): A Comprehensive Overview

Prostaglandin F2α serinol amide, a derivative of the well-known Prostaglandin F2α (PGF2α), is a compound of significant interest in the field of pharmacology and biomedical research. With the CAS number 1135226-99-1, this molecule has garnered attention for its potential applications in various therapeutic areas. The structural modification of PGF2α by incorporating a serinol amide moiety has led to unique pharmacokinetic and pharmacodynamic properties, making it a subject of extensive study.

The Prostaglandin F2α serinol amide molecule is characterized by its ability to modulate inflammatory responses and pain perception. Prostaglandins, including PGF2α, are known for their role in mediating a wide range of physiological processes such as vasodilation, smooth muscle contraction, and the induction of fever. The serinol amide modification enhances the compound's solubility and stability, which are critical factors for its bioavailability and therapeutic efficacy.

Recent advancements in the field have highlighted the compound's potential in treating inflammatory and degenerative diseases. Studies have demonstrated that Prostaglandin F2α serinol amide can selectively target specific pathways involved in inflammation, thereby reducing the side effects associated with non-selective prostaglandin analogs. This selectivity is attributed to the altered binding affinity of the modified molecule to prostaglandin receptors, particularly the FP receptor.

In clinical trials, Prostaglandin F2α serinol amide has shown promise in managing conditions such as osteoarthritis and rheumatoid arthritis. The compound's ability to inhibit prostaglandin-induced inflammation without significantly affecting other physiological processes makes it an attractive candidate for therapeutic development. Furthermore, its amide group enhances metabolic stability, allowing for longer half-life and reduced dosing frequency.

The synthesis of Prostaglandin F2α serinol amide involves complex organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including enzymatic catalysis and flow chemistry, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable pharmaceutical practices.

From a regulatory perspective, Prostaglandin F2α serinol amide must meet stringent quality standards to be approved for clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the compound's identity and purity. Regulatory agencies require comprehensive data on its safety and efficacy before approving it for human use.

The future of Prostaglandin F2α serinol amide lies in its potential application in personalized medicine. By understanding individual patient responses to this compound, researchers can tailor therapeutic strategies to maximize benefits while minimizing adverse effects. Additionally, ongoing studies are exploring its role in neurodegenerative diseases, where inflammation plays a significant role in disease progression.

The interdisciplinary nature of research on Prostaglandin F2α serinol amide underscores the importance of collaboration between chemists, biologists, and clinicians. This collaborative approach ensures that translational research efforts translate laboratory findings into effective treatments for patients worldwide. As our understanding of molecular mechanisms continues to evolve, so too will our ability to harness the therapeutic potential of compounds like Prostaglandin F2α serinol amide.

In conclusion, Prostaglandin F2α serinol amide (CAS No. 1135226-99-1) represents a significant advancement in the treatment of inflammatory and degenerative diseases. Its unique structure and pharmacological properties make it a promising candidate for further clinical development. As research progresses, this compound is poised to play a crucial role in improving patient outcomes across multiple therapeutic areas.